Cas no 1211507-49-1 (4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride)

• Product Name: 4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride
• CAS No: 1211507-49-1
• MF: C₁₂H₁₇BrClNO
• MW: 306.626481771469
• CID: 5057414
• Update Time: 2025-10-31

4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride
• 4-(4-bromo-2-methylphenoxy)piperidine;hydrochloride

• Inchi： 1S/C12H16BrNO.ClH/c1-9-8-10(13)2-3-12(9)15-11-4-6-14-7-5-11;/h2-3,8,11,14H,4-7H2,1H3;1H
• InChI Key： GLONWVWHNRPPFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)OC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 194
• Topological Polar Surface Area: 21.3

Additional information on 4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride

4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride: A Comprehensive Overview

4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride, with a CAS number of 1211507-49-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural properties and potential applications in drug development. The molecular structure of 4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride consists of a piperidine ring substituted with a phenoxy group at the 4-position and a bromo substituent at the 2-position of the phenyl ring. The hydrochloride salt form enhances its solubility, making it more suitable for various pharmaceutical formulations.

The synthesis of 4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The bromination and methylation of the phenyl ring, followed by nucleophilic substitution with piperidine, are key steps in its preparation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods align with contemporary trends in green chemistry, emphasizing efficiency and minimal waste generation.

In recent years, 4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride has been explored for its pharmacological properties. Its structural motif is reminiscent of several bioactive molecules, suggesting potential therapeutic applications. Preliminary studies have indicated that this compound may exhibit properties relevant to central nervous system (CNS) disorders. The presence of the piperidine ring is particularly noteworthy, as it is a common scaffold in many psychotropic drugs due to its ability to cross the blood-brain barrier.

The bromo and methyl substituents on the phenyl ring contribute to the compound's lipophilicity, which can influence its pharmacokinetic profile. This balance between lipophilicity and polarizability is crucial for drug efficacy and bioavailability. Computational modeling studies have been conducted to predict the binding affinity of 4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride to various biological targets. These simulations have provided valuable insights into its potential mechanism of action.

One of the most exciting areas of research involving 4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride is its potential as a precursor in the development of novel therapeutics. The phenoxy-piperidine scaffold is known to be versatile in drug design, allowing for modifications that can fine-tune biological activity. Researchers are investigating derivatives of this compound that may offer improved efficacy or reduced side effects compared to existing treatments.

The hydrochloride form of this compound enhances its stability and bioavailability, making it an attractive candidate for further development. Formulation studies are underway to optimize delivery systems that can maximize therapeutic benefits while minimizing adverse effects. These efforts are part of a broader trend in pharmaceutical science towards personalized medicine, where compounds are tailored to individual patient needs.

The regulatory landscape for new drug development also plays a critical role in the advancement of compounds like 4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards. Clinical trials are being designed to evaluate the safety and efficacy of this compound in humans. These trials follow rigorous protocols to ensure patient safety and scientific validity.

The chemical properties of 4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride make it a fascinating subject for medicinal chemists. Its ability to interact with multiple biological targets suggests broad therapeutic potential. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in pharmaceutical chemistry.

In conclusion, 4-(4-Bromo-2-methylphenoxy)piperidine hydrochloride, CAS number 1211507-49-1, represents a promising area of investigation in drug development. Its unique structural features and pharmacological properties make it a valuable candidate for further research. With continued advancements in synthetic chemistry and computational modeling, the potential applications of this compound are expected to expand significantly.